Cas no 1603-30-1 (Morpholinium,4-[2-[benzoyl(phenylmethyl)amino]ethyl]-4-methyl-, bromide (1:1))

• Product Name: Morpholinium,4-[2-[benzoyl(phenylmethyl)amino]ethyl]-4-methyl-, bromide (1:1)
• CAS No: 1603-30-1
• MF: C₂₁H₂₇BrN₂O₂
• MW: 419.355284929276
• CID: 153728
• PubChem ID: 121129
• Update Time: 2025-04-19

Morpholinium,4-[2-[benzoyl(phenylmethyl)amino]ethyl]-4-methyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Morpholinium,4-[2-[benzoyl(phenylmethyl)amino]ethyl]-4-methyl-, bromide (1:1)
• 4-(2-(N-Benzylbenzamido)ethyl)-4-methylmorpholinium bromide
• Morpholinium, 4-(2-(N-benzylbenzamido)ethyl)-4-methyl-, bromide
• 1603-30-1
• DTXSID10936265
• 4-{2-[benzoyl(benzyl)amino]ethyl}-4-methylmorpholin-4-ium bromide

• Inchi： 1S/C21H27N2O2.BrH/c1-23(14-16-25-17-15-23)13-12-22(18-19-8-4-2-5-9-19)21(24)20-10-6-3-7-11-20;/h2-11H,12-18H2,1H3;1H/q+1;/p-1
• InChI Key： RJYLXRRCHRNJBI-UHFFFAOYSA-M
• SMILES： [Br-].O1CC[N+](C)(CCN(C(C2C=CC=CC=2)=O)CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 390.9143
• Monoisotopic Mass: 418.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 29.54